Cas no 55724-72-6 (Lanost-9(11)-en-12-one, 3-(acetyloxy)-, (3beta)-)

• Product Name: Lanost-9(11)-en-12-one, 3-(acetyloxy)-, (3beta)-
• CAS No: 55724-72-6
• MF: C₃₂H₅₂O₃
• MW: 484.753490447998
• CID: 2671937
• Update Time: 2023-08-06

Lanost-9(11)-en-12-one, 3-(acetyloxy)-, (3beta)- Chemical and Physical Properties

Names and Identifiers

• 3β-(Acetyloxy)-5α-lanost-9(11)-en-12-one
• QPGGOFYMPQXKDU-YGNYENQESA-N
• Lanost-9(11)-en-12-one, 3-(acetyloxy)-, (3beta)-

• Inchi： 1S/C32H52O3/c1-20(2)11-10-12-21(3)23-15-18-31(8)24-13-14-26-29(5,6)28(35-22(4)33)16-17-30(26,7)25(24)19-27(34)32(23,31)9/h19-21,23-24,26,28H,10-18H2,1-9H3/t21-,23-,24-,26+,28+,30-,31+,32+/m1/s1
• InChI Key： QPGGOFYMPQXKDU-YGNYENQESA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@]2(C)C3=CC([C@]4(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@@]4(C)[C@@H]3CC[C@H]2C1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 883
• Topological Polar Surface Area: 43.4